Cas no 1128268-16-5 (Methyl 4-(4-(trifluoromethyl)phenoxy)benzoate)

• Product Name: Methyl 4-(4-(trifluoromethyl)phenoxy)benzoate
• CAS No: 1128268-16-5
• MF: C₁₅H₁₁F₃O₃
• MW: 296.241255044937
• MDL: MFCD30098732
• CID: 2880771
• PubChem ID: 65018946
• Update Time: 2024-03-01

Methyl 4-(4-(trifluoromethyl)phenoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(4-(trifluoromethyl)phenoxy)benzoate
• methyl 4-[4-(trifluoromethyl)phenoxy]benzoate
• W12462

• MDL： MFCD30098732
• Inchi： 1S/C15H11F3O3/c1-20-14(19)10-2-6-12(7-3-10)21-13-8-4-11(5-9-13)15(16,17)18/h2-9H,1H3
• InChI Key： KDERSOROQBFJIC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)OC1C=CC(C(=O)OC)=CC=1)(F)F

Computed Properties

• Exact Mass: 296.06602869g/mol
• Monoisotopic Mass: 296.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers